6-({[3-(1-piperidinylcarbonyl)phenyl]amino}carbonyl)-3-cyclohexene-1-carboxylic acid

• IUPAC Name: 6-[[3-(piperidine-1-carbonyl)phenyl]carbamoyl]cyclohex-3-ene-1-carboxylic acid
• InChI: InChI=1S/C20H24N2O4/c23-18(16-9-2-3-10-17(16)20(25)26)21-15-8-6-7-14(13-15)19(24)22-11-4-1-5-12-22/h2-3,6-8,13,16-17H,1,4-5,9-12H2,(H,21,23)(H,25,26)
• InChI Key: XMSLPTJAWDQIRU-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)C2=CC(=CC=C2)NC(=O)C3CC=CCC3C(=O)O
• Molecular Formula: C20H24N2O4
• Molecular Weight: 356.4 g/mol

Description

The compound is a complex organic molecule that contains functional groups such as carbonyl, amino, and carboxylic acid. These functional groups suggest that the compound could participate in a variety of chemical reactions.

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds often involve reactions such as amide bond formation, carbonylation, and cycloaddition.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined by the arrangement of its functional groups and the stereochemistry of the cyclohexene ring.

Chemical Reactions Analysis

The compound’s functional groups suggest it could undergo a variety of chemical reactions. For example, the amino group could participate in condensation reactions, while the carboxylic acid could undergo esterification.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of polar groups like carbonyl and carboxylic acid could impact its solubility in different solvents.

Scientific Research Applications

Medicinal Chemistry and Drug Development

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Organic Synthesis and Catalysis

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Materials Science and Nanotechnology

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Analytical Chemistry

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Bioconjugation and Labeling

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Pharmaceutical Formulation

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Mechanism of Action

The mechanism of action of this compound is not clear without additional context, such as its use in a biological system or a chemical reaction.

Future Directions

Future research could focus on synthesizing this compound and studying its properties and potential applications. This could include exploring its reactivity, stability, and possible uses in fields like medicinal chemistry.